Cas no 1160430-78-3 (6-(4-Chlorophenoxy)pyridin-3-ylmethanol)
6-(4-Chlorophenoxy)pyridin-3-ylmethanol is a versatile chemical intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a chlorophenoxy group and a hydroxymethyl-substituted pyridine ring, provides reactivity for further functionalization, making it valuable in the development of active compounds. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined purity and consistent quality make it suitable for research and industrial-scale processes. The presence of both aromatic and polar functional groups enhances its utility in cross-coupling reactions and derivatization, supporting its role in the synthesis of biologically active molecules.
1160430-78-3 structure
Product Name:6-(4-Chlorophenoxy)pyridin-3-ylmethanol
CAS No:1160430-78-3
MF:C12H10ClNO2
MW:235.666302204132
MDL:MFCD12403522
CID:2115179
PubChem ID:61256507
Update Time:2025-10-11
6-(4-Chlorophenoxy)pyridin-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-chlorophenoxy)-3-Pyridinemethanol
- [6-(4-chlorophenoxy)pyridin-3-yl]methanol
- OYZUUNVPQAVBJW-UHFFFAOYSA-N
- NE38897
- (6-(4-chlorophenoxyl)pyridin-3-yl)methanol
- Z1335657818
- 6-(4-Chlorophenoxy)pyridin-3-ylmethanol
-
- MDL: MFCD12403522
- Inchi: 1S/C12H10ClNO2/c13-10-2-4-11(5-3-10)16-12-6-1-9(8-15)7-14-12/h1-7,15H,8H2
- InChI Key: OYZUUNVPQAVBJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC1C=CC(=CN=1)CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Topological Polar Surface Area: 42.4
6-(4-Chlorophenoxy)pyridin-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376230-10mg |
[6-(4-Chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376230-50mg |
[6-(4-Chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 50mg |
$ 160.00 | 2022-04-01 | ||
| TRC | C376230-100mg |
[6-(4-Chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 100mg |
$ 250.00 | 2022-04-01 | ||
| Enamine | EN300-99929-0.05g |
[6-(4-chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 95.0% | 0.05g |
$149.0 | 2025-02-19 | |
| Enamine | EN300-99929-0.1g |
[6-(4-chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 95.0% | 0.1g |
$221.0 | 2025-02-19 | |
| Enamine | EN300-99929-0.25g |
[6-(4-chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 95.0% | 0.25g |
$315.0 | 2025-02-19 | |
| Enamine | EN300-99929-0.5g |
[6-(4-chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 95.0% | 0.5g |
$501.0 | 2025-02-19 | |
| Enamine | EN300-99929-1.0g |
[6-(4-chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 95.0% | 1.0g |
$642.0 | 2025-02-19 | |
| Enamine | EN300-99929-2.5g |
[6-(4-chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 95.0% | 2.5g |
$1260.0 | 2025-02-19 | |
| Enamine | EN300-99929-5.0g |
[6-(4-chlorophenoxy)pyridin-3-yl]methanol |
1160430-78-3 | 95.0% | 5.0g |
$1862.0 | 2025-02-19 |
6-(4-Chlorophenoxy)pyridin-3-ylmethanol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
1160430-78-3 (6-(4-Chlorophenoxy)pyridin-3-ylmethanol) Related Products
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- 106341-46-2(Pyridine, 5-(chloromethyl)-2-(4-chlorophenoxy)-)
- 62122-41-2(Phenol, 4-[(5-chloro-3-methyl-2-pyridinyl)oxy]-)
- 1346707-14-9(4-Chloro-2-((4-methoxybenzyl)oxy)pyridine)
- 1160430-77-2(6-(3,4-Dichlorophenoxy)-3-Pyridinemethanol)
- 1160430-65-8(3-Pyridinecarboxaldehyde, 6-(3,4-dichlorophenoxy)-)
- 101990-68-5((6-Phenoxypyridin-3-yl)methanol)
- 99902-70-2(6-(4-Chlorophenoxy)nicotinonitrile)
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